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Compound of Interest

Compound Name: N-(2-Benzoylphenyl)acetamide

Cat. No.: B187708 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of N-
(2-Benzoylphenyl)acetamide. Adherence to these procedures is critical for ensuring

laboratory safety and minimizing risk.

Hazard Identification and Personal Protective
Equipment (PPE)
N-(2-Benzoylphenyl)acetamide is classified as a substance suspected of causing cancer

(H351). Therefore, stringent safety measures must be implemented to prevent exposure. The

following table summarizes the required Personal Protective Equipment (PPE).
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Protection Type Required PPE Specifications & Rationale

Respiratory Protection NIOSH-approved respirator

A respirator is recommended,

especially when handling the

powder form, to prevent

inhalation of dust particles.[1]

[2] Work should be conducted

in a well-ventilated area,

preferably within a laboratory

fume hood.[3]

Eye and Face Protection
Safety glasses with side

shields or safety goggles

Protects eyes from splashes

and airborne particles.[1][3] A

face shield may be necessary

for operations with a higher

risk of splashing.[1][4]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents direct skin contact

with the chemical.[1] Gloves

should be inspected before

use and changed immediately

if contaminated.[1]

Laboratory coat

A buttoned lab coat should be

worn to protect skin and

personal clothing from

contamination.[1]

Footwear Closed-toe shoes
Protects feet from spills and

falling objects.[1][5]

Safe Handling and Operational Plan
A systematic approach to handling N-(2-Benzoylphenyl)acetamide is crucial. The following

workflow outlines the key steps from preparation to disposal.
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Figure 1: Workflow for Safe Handling of N-(2-Benzoylphenyl)acetamide.

Experimental Protocol: Safe Handling Procedures
This protocol provides a step-by-step guide for the safe handling of N-(2-
Benzoylphenyl)acetamide in a laboratory setting.
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3.1. Preparation and Risk Assessment:

Before handling, review the Safety Data Sheet (SDS) for N-(2-Benzoylphenyl)acetamide.

Ensure that a designated work area, preferably a chemical fume hood, is clean and

uncluttered.

Verify that all necessary PPE is available and in good condition.

Locate the nearest emergency shower and eyewash station.

3.2. Personal Protective Equipment (PPE) Donning:

Put on a laboratory coat, ensuring it is fully buttoned.

Don safety glasses or goggles.

Wear chemical-resistant gloves.

If there is a risk of inhaling dust, a NIOSH-approved respirator should be used.[1][2]

3.3. Chemical Handling:

All handling of N-(2-Benzoylphenyl)acetamide should be performed within a certified

chemical fume hood to minimize inhalation exposure.[3]

Avoid the generation of dust. If weighing the solid, do so carefully to prevent it from

becoming airborne.

Use appropriate laboratory equipment (e.g., spatulas, glassware) for transferring the

chemical.

Keep containers of N-(2-Benzoylphenyl)acetamide tightly closed when not in use.[3][6]

3.4. Decontamination:

After handling is complete, decontaminate the work surface with an appropriate solvent and

then wash with soap and water.
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Wipe down any equipment used with the chemical.

Remove gloves and dispose of them in the designated waste container.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of N-(2-Benzoylphenyl)acetamide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Solid N-(2-Benzoylphenyl)acetamide Waste

Collect in a clearly labeled, sealed container.

Dispose of as hazardous chemical waste

through an approved waste disposal company.

Contaminated Labware (e.g., gloves, wipes)
Place in a designated, sealed waste bag or

container. Dispose of as hazardous waste.

Empty Containers
Do not rinse and reuse. Dispose of the empty

container as hazardous waste.

Important Note: Do not mix N-(2-Benzoylphenyl)acetamide waste with other waste streams.

All waste must be disposed of in accordance with local, state, and federal regulations.

Physical and Chemical Properties
The following table summarizes key physical and chemical properties of N-(2-
Benzoylphenyl)acetamide.

Property Value Source

Melting Point 78 - 80 °C (172 - 176 °F)

Boiling Point 221 °C (430 °F)

Molecular Formula C15H13NO2 Inferred from name

Appearance Solid [7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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